Cas no 91963-92-7 (7-hydroxy-4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid)

• Product Name: 7-hydroxy-4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid
• CAS No: 91963-92-7
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• MDL: MFCD30477334
• CID: 5229407
• PubChem ID: 125426762
• Update Time: 2025-06-11

7-hydroxy-4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-carboxylic acid, 3,4-dihydro-7-hydroxy-4,4-dimethyl-2-oxo-
• 7-hydroxy-4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid

• MDL： MFCD30477334
• Inchi： 1S/C12H12O5/c1-12(2)5-10(14)17-9-4-8(13)6(11(15)16)3-7(9)12/h3-4,13H,5H2,1-2H3,(H,15,16)
• InChI Key： KPOMJPPQLZQZGE-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(O)=C(C(O)=O)C=C2C(C)(C)C1

Additional information on 7-hydroxy-4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid

Introduction to 7-hydroxy-4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid (CAS No. 91963-92-7)

7-hydroxy-4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid, also known by its CAS number 91963-92-7, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromones, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a benzopyran core with specific functional groups that contribute to its unique properties and biological activities.

The chemical structure of 7-hydroxy-4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid is characterized by a six-membered benzene ring fused with a five-membered pyran ring. The presence of a hydroxyl group at the 7-position and a carboxylic acid group at the 6-position, along with the dimethyl substitution at the 4-position, imparts specific chemical and biological properties to this molecule. These structural features make it an interesting target for various biochemical and pharmacological studies.

Recent research has highlighted the potential of chromones, including 7-hydroxy-4,4-dimethyl-2-oxyo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid, in various therapeutic areas. One of the key areas of interest is their anti-inflammatory properties. Studies have shown that chromones can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes them promising candidates for the development of new anti-inflammatory drugs.

In addition to their anti-inflammatory effects, chromones have also been investigated for their antioxidant properties. The presence of hydroxyl groups in the structure of 7-hydroxy-4,4-dimethyl-2-oxyo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid contributes to its ability to scavenge free radicals and protect cells from oxidative damage. This property is particularly relevant in the context of diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Another important aspect of 7-hydroxy-4,4-dimethyl-2-oxyo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid is its potential as an anticancer agent. Research has demonstrated that certain chromones can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, studies have shown that chromones can inhibit the activity of kinases such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. This makes them attractive candidates for the development of novel anticancer therapies.

The pharmacokinetic properties of 7-hydroxy-4,4-dimethyl-2-oxyo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid are also an important area of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is crucial for optimizing its therapeutic potential. Recent studies have focused on improving the bioavailability and stability of chromone derivatives through various chemical modifications and formulation strategies.

Clinical trials are essential for evaluating the safety and efficacy of new drug candidates. While specific clinical trials involving 7-hydroxy-4,4-dimethyl-2-oxyo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid may not be widely reported yet, preclinical studies have provided promising results that warrant further investigation in human subjects. These studies have typically involved in vitro assays using cell lines and in vivo models to assess the compound's biological activities and potential side effects.

In conclusion, 7-hydroxy-4,4-dimethyl-2-oxyo-3,4-dihydro--benzopyran--carboxylic acid (CAS No. 91963--7) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, this compound may contribute significantly to the advancement of new treatments for various diseases.